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Compound of Interest

Compound Name: N-Phenylphosphanimine

Cat. No.: B15482047 Get Quote

Disclaimer: This document provides a comprehensive overview of the health and safety

considerations for handling N-Phenylphosphanimine. Due to the limited availability of specific

safety data for N-Phenylphosphanimine, this guide is primarily based on information for

analogous compounds, including Phenylphosphine, Triphenylphosphine, and

Phenylphosphonic acid. Researchers, scientists, and drug development professionals should

exercise extreme caution and treat N-Phenylphosphanimine as potentially hazardous. All

quantitative data and safety protocols outlined herein should be considered as a baseline for

conducting a thorough risk assessment before commencing any experimental work.

Chemical and Physical Properties
A summary of the known physical and chemical properties of analogous compounds is

presented below. These properties are crucial for understanding the potential hazards and for

designing appropriate handling and storage protocols.
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Property Phenylphosphine
Triphenylphosphin
e

Phenylphosphonic
acid

Molecular Formula C6H7P C18H15P C6H7O3P

Molecular Weight 110.10 g/mol 262.29 g/mol 158.09 g/mol

Appearance
Clear, colorless

liquid[1][2]

Colorless to white

solid
White crystalline solid

Odor Foul, garlic-like[1][2] Slight, characteristic Odorless

Boiling Point 160 °C (320 °F)[3] 377 °C (711 °F) Decomposes

Melting Point Not available 79-83 °C (174-181 °F)
158-161 °C (316-322

°F)

Flash Point 74 °C (165.2 °F)[3] 180 °C (356 °F) Not applicable

Solubility in Water Insoluble[3] Insoluble Soluble

Vapor Density 3.79 (Air = 1) Not available Not applicable

Hazard Identification and Classification
Based on data from analogous compounds, N-Phenylphosphanimine should be treated as a

hazardous substance. The potential hazards are summarized in the table below.
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Hazard Category Phenylphosphine
Triphenylphosphin
e

Phenylphosphonic
acid

Acute Toxicity (Oral)
Harmful if

swallowed[4]

Harmful if

swallowed[5][6]

Harmful if

swallowed[7]

Skin

Corrosion/Irritation

Causes skin

irritation[3]
Causes skin irritation

Causes severe skin

burns and eye

damage[7]

Serious Eye

Damage/Irritation

Causes serious eye

irritation[3]

Causes serious eye

irritation

Causes severe skin

burns and eye

damage[7]

Respiratory Irritation
May cause respiratory

irritation[3]

May cause respiratory

irritation

May cause respiratory

irritation

Flammability
Flammable liquid and

vapor[4]
Combustible solid Not flammable

Specific Target Organ

Toxicity

May cause damage to

organs through

prolonged or repeated

exposure (nervous

system)

May cause damage to

organs through

prolonged or repeated

exposure

Not classified

Aquatic Toxicity

Toxic to aquatic life

with long lasting

effects[4]

Very toxic to aquatic

life with long lasting

effects[5][6]

Not classified

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel and the environment.

Engineering Controls
Ventilation: All work with N-Phenylphosphanimine and its analogs must be conducted in a

well-ventilated chemical fume hood.[4][8]
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Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling N-Phenylphosphanimine and its analogs:

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes.[9]

Skin Protection: A flame-retardant lab coat and chemical-resistant gloves (e.g., nitrile or

neoprene) must be worn.[3] Regularly inspect gloves for any signs of degradation.

Respiratory Protection: In cases where vapors or aerosols may be generated, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates is

necessary.[4]
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Caption: Personal Protective Equipment (PPE) workflow for handling N-
Phenylphosphanimine.

Handling Procedures
Avoid inhalation of vapors and direct contact with skin and eyes.[3]

Keep away from heat, sparks, and open flames.[3][4]

Use non-sparking tools and take precautionary measures against static discharge.[4]

Handle under an inert atmosphere (e.g., argon or nitrogen) if the compound is known to be

air-sensitive, as is the case with Phenylphosphine.[3]

Storage
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Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.

[10]

Store away from incompatible materials such as strong oxidizing agents and acids.[11]

For air and moisture-sensitive analogs like Phenylphosphine, storage under refrigeration in

an inert atmosphere is recommended.[3][10]

Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[12]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[10]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Fire and Explosion Hazards
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-

resistant foam.[10]

Hazardous Combustion Products: Combustion may produce toxic fumes of phosphorus

oxides, carbon monoxide, and carbon dioxide.[3]
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Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus

(SCBA) and full protective gear.[4]

Exposure Event
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Caption: First aid response flowchart for exposure to N-Phenylphosphanimine analogs.

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as

described in section 3.2.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[8]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Toxicological Information
Detailed toxicological data for N-Phenylphosphanimine is not available. However, based on

analogous compounds, it should be considered toxic.

Toxicity Data Phenylphosphine
Triphenylphosphin
e

Phenylphosphonic
acid

LD50 Oral (Rat) Not available 700 mg/kg[5] Not available

Carcinogenicity
Not classified as a

carcinogen

Not classified as a

carcinogen[13]

Not classified as a

carcinogen

Reproductive Toxicity

Suspected of

damaging fertility or

the unborn child[4]

Not classified Not classified

Conclusion
The handling of N-Phenylphosphanimine requires a cautious and well-informed approach due

to the lack of specific safety data. By treating it with the same level of precaution as its

hazardous analogs, researchers can significantly mitigate the risks. This guide provides a

foundational framework for safe handling, but it is imperative that each research group

conducts its own comprehensive risk assessment and adheres to all institutional and regulatory

safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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